Cas no 1437312-04-3 (4-(chloromethyl)-5-methyl-1H-pyrazole)

• Product Name: 4-(chloromethyl)-5-methyl-1H-pyrazole
• CAS No: 1437312-04-3
• MF: C₅H₇ClN₂
• MW: 130.575479745865
• CID: 5576590
• Update Time: 2025-06-14

4-(chloromethyl)-5-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 4-(chloromethyl)-3-methyl-
• 4-(chloromethyl)-5-methyl-1h-pyrazole
• 4-(chloromethyl)-5-methyl-1H-pyrazole

• Inchi： 1S/C5H7ClN2/c1-4-5(2-6)3-7-8-4/h3H,2H2,1H3,(H,7,8)
• InChI Key： SELOPDBJJBJUER-UHFFFAOYSA-N
• SMILES： N1C=C(CCl)C(C)=N1

Experimental Properties

• Density: 1.244±0.06 g/cm3(Predicted)
• Boiling Point: 282.6±25.0 °C(Predicted)
• pka: 14.06±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 4-(chloromethyl)-5-methyl-1H-pyrazole

Comprehensive Overview of 4-(chloromethyl)-5-methyl-1H-pyrazole (CAS No. 1437312-04-3): Properties, Applications, and Industry Insights

4-(chloromethyl)-5-methyl-1H-pyrazole (CAS No. 1437312-04-3) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrazole derivative is characterized by its unique molecular structure, featuring a chloromethyl group at the 4-position and a methyl group at the 5-position, which enhances its reactivity and versatility in synthetic applications. Researchers and industry professionals frequently search for terms like "pyrazole synthesis methods", "chloromethyl pyrazole applications", and "CAS 1437312-04-3 suppliers", reflecting its growing relevance in organic chemistry and drug development.

The compound’s molecular formula, C₅H₇ClN₂, and molecular weight of 130.57 g/mol make it a valuable intermediate for constructing more complex molecules. Its heterocyclic framework is particularly attractive for designing bioactive compounds, as pyrazole cores are prevalent in FDA-approved drugs targeting inflammation, cancer, and metabolic disorders. Recent trends in AI-driven drug discovery have further amplified interest in such scaffolds, with queries like "pyrazole-based drug candidates 2024" and "machine learning in heterocyclic chemistry" gaining traction.

From a synthetic perspective, 4-(chloromethyl)-5-methyl-1H-pyrazole serves as a pivotal building block for cross-coupling reactions and nucleophilic substitutions. Its chloromethyl group enables facile functionalization, allowing chemists to introduce diverse pharmacophores or agrochemical motifs. This aligns with the industry’s shift toward green chemistry, as evidenced by searches for "sustainable pyrazole derivatives" and "catalysis in heterocycle modification". Notably, the compound’s stability under ambient conditions makes it a practical choice for industrial-scale applications.

In the pharmaceutical sector, 4-(chloromethyl)-5-methyl-1H-pyrazole has been explored for its potential in kinase inhibitor design, a hot topic given the rise of targeted cancer therapies. Public databases show increased searches for "pyrazole kinase inhibitors 2024" and "small molecule drug optimization", underscoring its therapeutic relevance. Additionally, its agrochemical potential is highlighted by studies on crop protection agents, with keywords like "pyrazole pesticides" and "chloromethyl heterocycles in agriculture" trending among researchers.

Quality control and analytical characterization of CAS No. 1437312-04-3 are critical for ensuring reproducibility. Techniques such as HPLC, NMR, and mass spectrometry are routinely employed, as indicated by frequent queries for "pyrazole purity analysis" and "CAS 1437312-04-3 spectroscopic data". Suppliers often provide certificates of analysis (CoA) to meet regulatory standards, a detail highly sought after in procurement-related searches.

Looking ahead, the demand for 4-(chloromethyl)-5-methyl-1H-pyrazole is expected to rise alongside advancements in precision medicine and sustainable agriculture. Its compatibility with high-throughput screening platforms and combinatorial chemistry workflows positions it as a key player in next-generation R&D. As the scientific community continues to explore its potential, this compound remains a cornerstone in the evolving landscape of functionalized heterocycles.